Cas no 2352028-30-7 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid
• CAS No: 2352028-30-7
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 6150373
• PubChem ID: 154856720
• Update Time: 2025-05-21

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7041689
• Z3582686345
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid
• 2352028-30-7
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methylsulfanyl)butanoic acid

• Inchi： 1S/C20H21NO4S/c1-12(26-2)18(19(22)23)21-20(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18H,11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： SURVSROGASYTAH-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 371.11912932g/mol
• Monoisotopic Mass: 371.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid

Introduction to 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid (CAS No. 2352028-30-7)

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid, identified by the CAS number 2352028-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of bioactive peptides and proteins. The structural features of this molecule, including its fluorenylmethoxycarbonyl (Fmoc) protecting group and the presence of a methylsulfanyl side chain, make it a valuable intermediate in peptide coupling reactions and other synthetic applications.

The Fmoc group, a well-established protecting group in peptide synthesis, is highly valued for its stability under basic conditions and its ease of removal under mild acidic conditions. This characteristic makes 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid an ideal candidate for solid-phase peptide synthesis (SPPS), where the Fmoc group provides a stable anchor for peptide chain elongation while protecting the amino group from unwanted side reactions. The incorporation of the fluorene moiety into the molecule not only enhances its solubility in organic solvents but also imparts additional electronic and steric properties that can influence its reactivity and interactions with biological targets.

The presence of the methylsulfanyl group at the third carbon position of the butanoic acid backbone introduces a sulfur atom into the molecule, which can serve as a point of interaction with biological systems. Sulfur-containing compounds are widely recognized for their role in modulating biological processes, including enzyme inhibition and receptor binding. In recent years, there has been growing interest in sulfur-based pharmacophores due to their ability to engage with biological targets in unique ways compared to traditional carbon-based structures. The combination of these features makes 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Studies have demonstrated that the fluorene ring can serve as a hydrophobic anchor, facilitating interactions with lipid bilayers or hydrophobic pockets in proteins. Additionally, the methylsulfanyl group can participate in hydrogen bonding or form disulfide bridges, depending on the local environment. These interactions are critical for designing molecules with specific binding affinities and selectivity profiles. The ability to fine-tune these interactions through structural modifications offers a powerful tool for drug discovery.

In the context of drug development, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid has been explored as a precursor for synthesizing peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. Peptidomimetics are particularly attractive because they can bypass some of the limitations associated with traditional peptides, such as poor oral bioavailability and susceptibility to enzymatic degradation. By incorporating non-peptide moieties like the fluorenylmethoxycarbonyl group and the methylsulfanyl side chain, researchers can enhance stability and bioavailability while maintaining or improving target binding affinity.

One area where this compound has shown promise is in the development of targeted therapies for neurological disorders. The unique structural features of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid allow it to interact with specific receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, studies have suggested that molecules containing sulfur-based pharmacophores can modulate oxidative stress and inflammation—key pathological mechanisms in these conditions. The fluorene moiety may also contribute to blood-brain barrier penetration, which is often a challenge in treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the protection of the amino group with an Fmoc derivative, followed by functionalization at the carboxylic acid terminus and introduction of the methylsulfanyl group. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both time and cost associated with their production.

Evaluation of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid in preclinical studies has revealed several interesting properties. For example, its ability to form stable complexes with peptides suggests potential applications in protein delivery systems. Additionally, its interaction with sulfur-binding proteins indicates possible roles in enzyme inhibition or modulation of metabolic pathways. These findings underscore its significance as a research tool and a candidate for further development into therapeutic agents.

The growing interest in this compound is also driven by its potential applications in materials science beyond pharmaceuticals. The combination of hydrophobicity provided by the fluorene ring and electronic properties influenced by the sulfur atom make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) or photovoltaic cells. Furthermore, its ability to self-assemble into ordered structures could be exploited for creating novel nanomaterials with tailored properties.

In conclusion,2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid (CAS No. 2352028-30-7) is a multifaceted compound with significant potential across multiple disciplines. Its structural features make it an invaluable intermediate in peptide synthesis, while its interaction capabilities open doors for applications in drug development, particularly targeting neurological disorders. As research continues to uncover new functionalities and applications for this molecule,2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylsulfanylbutanoic acid is poised to play an increasingly important role in both academic research and industrial innovation.